Cas no 2171800-24-9 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid
• CAS No: 2171800-24-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5925890
• PubChem ID: 165550524
• Update Time: 2025-07-22

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid
• 2171800-24-9
• EN300-1492546
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}acetic acid

• Inchi： 1S/C26H30N2O5/c1-26(14-8-7-13-22(26)24(31)28(2)15-23(29)30)27-25(32)33-16-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21-22H,7-8,13-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： IKKWTYYBQNULKS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid (CAS No. 2171800-24-9)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid (CAS No. 2171800-24-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclohexyl ring, and an N-methylformamido functional group. These structural features contribute to its unique chemical properties and potential applications in drug development.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins. The presence of this group in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid suggests that it may be a key intermediate in the synthesis of bioactive peptides or small molecules with therapeutic potential.

The cyclohexyl ring in the structure provides additional stability and conformational rigidity, which can be crucial for optimizing the pharmacokinetic and pharmacodynamic properties of the compound. The N-methylformamido group, on the other hand, introduces polarity and hydrogen bonding capabilities, which can enhance solubility and binding affinity to biological targets.

Recent research has highlighted the potential of compounds with similar structures in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that compounds containing Fmoc-protected amino acids and cyclohexyl rings exhibited potent anti-inflammatory and anti-cancer activities. These findings suggest that 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid could be a valuable lead compound for further investigation in these areas.

In addition to its potential therapeutic applications, this compound has also been studied for its use as a building block in supramolecular chemistry. Supramolecular assemblies formed from such compounds can exhibit unique properties, such as self-healing and stimuli-responsive behavior, which have implications in materials science and nanotechnology.

The synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid typically involves multi-step procedures, including the protection of amino groups with Fmoc, the formation of the cyclohexyl ring through cyclization reactions, and the introduction of the N-methylformamido group via amidation reactions. Each step requires careful optimization to ensure high yields and purity of the final product.

The characterization of this compound is typically performed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and confirm the identity and purity of the compound.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}acetic acid (CAS No. 2171800-24-9) is a versatile compound with potential applications in medicinal chemistry, pharmaceutical research, supramolecular chemistry, and materials science. Its unique structural features make it an attractive candidate for further study and development into novel therapeutic agents or functional materials.